Cas no 6487-99-6 (2-(3-Methylphenoxy)ethanamine)

• Product Name: 2-(3-Methylphenoxy)ethanamine
• CAS No: 6487-99-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD02856329
• CID: 521926
• PubChem ID: 2560326
• Update Time: 2025-11-07

2-(3-Methylphenoxy)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(m-Tolyloxy)ethanamine
• 2-(3-Methylphenoxy)ethylamine
• [2-(3-Methylphenoxy)ethyl]amine hydrochloride
• 2-(3-methylphenoxy)Ethanamine
• 2-(3-METHYLPHENOXY)ETHANAMINE XHCL
• Ethanamine,2-(3-methylphenoxy)-
• 2-(3-methylphenoxy)ethanamine(SALTDATA: HCl)
• Ethanamine, 2-(3-methylphenoxy)-
• 1-(2-aminoethoxy)-3-methylbenzene
• 2-m-tolyloxy-ethylamine
• 2-(3-methylphenoxy)ethan-1-amine
• 2-(3-methylphenoxy)-1-ethanamine
• SBB014043
• STK523738
• BBL009053
• TRA0020630
• SY008283
• AS-
• AB01323824-02
• EN300-12557
• DTXSID40368934
• AS-31742
• NCGC00329665-01
• AKOS000201020
• SB75795
• SCHEMBL7408051
• DB-073549
• MFCD02856329
• 6487-99-6
• ALBB-010254
• CS-0153213
• 2-(3-methylphenoxy)-1-ethanamine, AldrichCPR
• 2-(3-Methylphenoxy)ethanamine

• MDL： MFCD02856329
• Inchi： 1S/C9H13NO/c1-8-3-2-4-9(7-8)11-6-5-10/h2-4,7H,5-6,10H2,1H3
• InChI Key： IGGVZLIHUYNMNQ-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 187.07600
• Monoisotopic Mass: 152.107539
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.008±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 139-142 ºC (13 Torr)
• Flash Point: 112.3±15.9 ºC,
• Refractive Index: 1.524
• Solubility: Slightly soluble (9.4 g/l) (25 º C),
• PSA: 35.25000
• LogP: 2.83480

2-(3-Methylphenoxy)ethanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(3-Methylphenoxy)ethanamine

Comprehensive Overview of 2-(3-Methylphenoxy)ethanamine (CAS No. 6487-99-6): Properties, Applications, and Industry Insights

2-(3-Methylphenoxy)ethanamine (CAS No. 6487-99-6) is a specialized organic compound with a molecular formula of C₉H₁₃NO. This aromatic amine derivative features a phenoxy group linked to an ethanamine moiety, making it a versatile intermediate in synthetic chemistry. Its unique structural properties have garnered attention across pharmaceuticals, agrochemicals, and material science. Researchers often search for "synthesis of 2-(3-Methylphenoxy)ethanamine" or "CAS 6487-99-6 applications," reflecting its growing relevance in R&D.

The compound’s physicochemical characteristics include a moderate boiling point and solubility in polar solvents, which facilitate its use in reactions requiring controlled conditions. Recent studies highlight its role as a precursor for bioactive molecules, particularly in designing non-opioid analgesics—a trending topic due to the global demand for safer pain management alternatives. Keywords like "2-(3-Methylphenoxy)ethanamine derivatives" and "6487-99-6 solubility" are frequently queried in academic databases.

In agrochemical applications, 2-(3-Methylphenoxy)ethanamine serves as a building block for herbicides and plant growth regulators. With sustainable agriculture gaining traction, searches for "eco-friendly amine-based agrochemicals" align with this compound’s potential. Its stability under ambient conditions also makes it suitable for polymer modification, addressing industry needs for high-performance materials.

From a commercial perspective, suppliers emphasize high-purity 6487-99-6 to meet pharmaceutical GMP standards. Analytical techniques like HPLC and GC-MS are critical for quality control, as noted in queries such as "CAS 6487-99-6 purity analysis." Regulatory compliance, especially under REACH and FDA guidelines, further drives interest in its safe handling protocols.

Emerging trends include exploring 2-(3-Methylphenoxy)ethanamine in green chemistry initiatives, where solvent-free synthesis methods are prioritized. This aligns with searches for "sustainable amine production" and "reducing synthetic waste." Additionally, its potential in electronic materials, such as conductive polymers, is under investigation—a niche yet rapidly growing field.

In summary, 2-(3-Methylphenoxy)ethanamine (CAS No. 6487-99-6) bridges multiple scientific domains, driven by its adaptable chemical framework. Whether for drug development, crop protection, or advanced materials, its value continues to expand, supported by rigorous research and evolving industrial demands.